Cas no 400064-00-8 (2-Furancarboxylicacid,3-(aminomethyl)-,ethylester(9CI))

• Product Name: 2-Furancarboxylicacid,3-(aminomethyl)-,ethylester(9CI)
• CAS No: 400064-00-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1018912
• PubChem ID: 578997
• Update Time: 2025-05-20

2-Furancarboxylicacid,3-(aminomethyl)-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid,3-(aminomethyl)-,ethylester(9CI)
• Ethyl 3-(aminomethyl)-2-furoate
• VMWKGDKBZQIXCS-UHFFFAOYSA-N
• AKOS005594678
• CS-0347984
• 400064-00-8
• Ethyl 3-(aminomethyl)-2-furoate #
• ethyl 3-(aminomethyl)furan-2-carboxylate
• STK677374
• SB60931
• EN300-6512324
• ethyl3-(aminomethyl)furan-2-carboxylate
• Oprea1_764515
• Furane-2-carboxylic acid, 3-aminomethyl-, ethyl ester

• Inchi： 1S/C8H11NO3/c1-2-11-8(10)7-6(5-9)3-4-12-7/h3-4H,2,5,9H2,1H3
• InChI Key： VMWKGDKBZQIXCS-UHFFFAOYSA-N
• SMILES： O1C=CC(CN)=C1C(=O)OCC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 2-Furancarboxylicacid,3-(aminomethyl)-,ethylester(9CI)

Introduction to 2-Furancarboxylic acid, 3-(aminomethyl)-, ethylester(9CI) and Its Significance in Modern Chemical Research

The compound with the CAS number 400064-00-8, specifically identified as 2-Furancarboxylic acid, 3-(aminomethyl)-, ethylester(9CI), represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This ester derivative, characterized by its furan ring backbone and an ethyl ester functionality at the carboxyl position, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The molecular structure of this compound is particularly noteworthy for several reasons. The presence of a furan ring introduces unique electronic and steric properties, making it a valuable scaffold for designing molecules with specific biological activities. Additionally, the 3-(aminomethyl) substituent provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These features have positioned this compound as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in furan-based compounds due to their diverse pharmacological profiles. Studies have demonstrated that furan derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (CAS no. 400064-00-8) is no exception and has been explored in various preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The ability to modify its structure allows researchers to fine-tune its biological activity, making it an invaluable tool for drug discovery. For instance, recent research has highlighted the use of furan-based esters in the development of protease inhibitors, which are crucial for treating viral infections and cancer. The 3-(aminomethyl)- group in this compound provides a convenient handle for linking other pharmacophores, facilitating the creation of hybrid molecules with enhanced efficacy.

The synthesis of 2-Furancarboxylic acid, 3-(aminomethyl)-, ethylester(9CI) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the functionalization of a furan precursor, followed by esterification and subsequent introduction of the amino methyl group. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity. These synthetic methodologies not only highlight the compound's complexity but also underscore the importance of robust chemical techniques in modern drug development.

From a pharmaceutical perspective, the potential applications of this compound are vast. Its structural features make it an excellent candidate for further derivatization into molecules that can interact with biological targets at high affinity. For example, modifications at the ester moiety can influence solubility and metabolic stability, while alterations at the amino methyl group can enhance binding interactions with enzymes or receptors. Such fine-tuning is essential for optimizing drug candidates for clinical use.

The significance of CAS no. 400064-00-8 extends beyond its immediate applications; it also serves as a model system for understanding how structural changes impact biological activity. By studying this compound and its derivatives, researchers can gain insights into fundamental principles that govern molecular recognition and drug action. These insights are crucial for developing more effective drugs with improved safety profiles.

In conclusion,2-Furancarboxylic acid, 3-(aminomethyl)-, ethylester(9CI) is a versatile and promising compound with significant implications in chemical research and pharmaceutical development. Its unique structural features offer opportunities for innovation across multiple disciplines, from synthetic chemistry to drug design. As research continues to uncover new applications for furan-based compounds,CAS no. 400064-00-8 will undoubtedly remain at the forefront of scientific inquiry.